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For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and experimental protocols for the
electrochemical deposition of nickel-yttrium (Ni-Y) and nickel-yttria composite coatings. These
coatings are of significant interest due to their enhanced mechanical properties and corrosion
resistance.

Introduction

Electrochemical deposition is a versatile technique used to produce metallic and composite
coatings with desirable properties.[1] The incorporation of yttrium (Y) or its oxide (yttria, Y203)
into a nickel (Ni) matrix can significantly improve the coating's microhardness, wear resistance,
and corrosion resistance.[2][3][4][5] This enhancement is attributed to mechanisms such as
grain refinement and dispersion strengthening.[6][7] Yttrium's high chemical and thermal
stability makes it an excellent candidate for developing robust coatings for various applications.

[2]

Quantitative Data Summary

The following tables summarize key quantitative data from studies on electrodeposited nickel-
based coatings containing yttrium or yttria.

Table 1: Microhardness of Ni-Y and Ni-Yttria Composite Coatings
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. Deposition Reinforcement  Microhardness
Coating Type . Reference
Method Concentration  (HV)
Pure Ni Electrodeposition - ~260 [6]
Ni Pulse-reverse
|_
current Not specified Not specified [8]
Y203/Graphene )
electroplating
) N 8 mol% Yttria- N
Ni-8YDC Electrodeposition ] Not specified [9]
doped Ceria
Ni-Cr-Graphene Electrodeposition 8 g/L Graphene 461.8 [6]

NiCr Al Pulse current 603
iCr Allo -
Y electrodeposition

Ni-based Direct current 10 g/L glassy 475 3]
nanocomposite electrodeposition  particles

Table 2: Corrosion Properties of Ni-Y and Ni-Yttria Composite Coatings in 3.5 wt% NacCl

Corrosion Potential Corrosion Current

Coating Type . Reference
(Ecorr) Density (Icorr)

Pure Ni Not specified 2.25 pAlcm? [3]
Ni-based -

) Not specified 0.05 pA/cm? [3]
nanocomposite
Ni-P-8YSZ Not specified Lower than Ni-P [10]
Ni-Cu Alloy Higher than Ni Lower than Ni [8]

Experimental Protocols

This section details the methodologies for preparing and characterizing electrodeposited Ni-Y
and Ni-Yttria composite coatings.
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o Cleaning: Mechanically polish the substrate (e.g., mild steel, copper) with successively finer
grades of SiC paper.

» Degreasing: Ultrasonically clean the substrate in acetone or ethanol to remove organic
contaminants.

e Activation: Immerse the substrate in a dilute acid solution (e.g., 10% HCI or H2SOa) to
remove any surface oxide layer.

e Rinsing: Thoroughly rinse the substrate with deionized water and dry it before placing it in
the electrodeposition cell.

A typical Watts bath or a nickel sulfamate bath can be used for the electrodeposition of Ni-Y
composite coatings. Yttrium is typically introduced into the bath in the form of yttria (Y203)
nanoparticles.

Bath Composition (Example for Ni-Yttria Composite Coating):

Component Concentration Purpose

Nickel Sulfate (NiSO4-6H20) 240 - 300 g/L Source of Niions

. ) i Improves anode dissolution
Nickel Chloride (NiCl2:6H20) 30-60g/L o
and conductivity

Boric Acid (HsBO3) 30-40¢g/L Buffering agent to maintain pH

Yttria (Y203) nanoparticles 1-10¢g/L Reinforcement particles

_ Grain refiner and stress
Saccharin 1-5¢g/L
reducer

_ Wetting agent to prevent
Sodium Dodecyl Sulfate (SDS) 0.1-0.2g/L _ _
particle agglomeration

Electrodeposition Parameters:
e pH: 3.5 - 4.5 (adjust with H2SO4 or NaOH)

e Temperature: 40 - 60 °C
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Current Density: 1 - 5 A/dm? (Direct Current or Pulse Current)

Stirring: Mechanical or magnetic stirring (200-500 rpm) to keep the yttria particles
suspended.

Anode: Pure nickel plate or basket.

Cathode: The substrate to be coated.

Protocol:

Dissolve the nickel salts and boric acid in deionized water.

Add the yttria nanoparticles and surfactants to the bath.

Use an ultrasonic bath to disperse the nanoparticles uniformly in the electrolyte.
Heat the electrolyte to the desired temperature and adjust the pH.

Set up the electrochemical cell with the nickel anode and the prepared substrate as the
cathode.

Apply the specified current density for a duration calculated to achieve the desired coating
thickness.

After deposition, remove the coated substrate, rinse it with deionized water, and dry it.

Surface Morphology and Composition:

Scanning Electron Microscopy (SEM): To observe the surface morphology and
microstructure of the coating.

Energy Dispersive X-ray Spectroscopy (EDS/EDAX): To determine the elemental
composition of the coating and confirm the presence and distribution of yttrium/yttria.[9]

Structural Analysis:
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o X-ray Diffraction (XRD): To identify the crystal structure and phases present in the coating
and to estimate the crystallite size.[6]

Mechanical Properties:

» Vickers Microhardness Test: To measure the hardness of the coating.[3] Apply a specific load
(e.g., 100g) for a set duration (e.g., 15s) and measure the indentation size.

Corrosion Resistance:

o Potentiodynamic Polarization: To evaluate the corrosion behavior of the coating in a
corrosive medium (e.g., 3.5 wt% NaCl solution).[9] This test determines the corrosion
potential (Ecorr) and corrosion current density (Icorr).

o Electrochemical Impedance Spectroscopy (EIS): To investigate the corrosion mechanism
and the protective properties of the coating.[9]

Visualizations
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Caption: Workflow for Ni-Y coating deposition and analysis.
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Caption: How Yttrium enhances Ni coating properties.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt
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and industry. Email: info@benchchem.com
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